2-Amino-3-(carboxyformamido)propanoic acid

• CAS No.: 5302-45-4
• Product Name: 2-Amino-3-(carboxyformamido)propanoic acid
• Molecular Formula: C5H8N2O5
• Molecular Weight: 176.13 g/mol
• IUPAC Name: (2S)-2-amino-3-(oxaloamino)propanoic acid
• Standard InChI: InChI=1S/C5H8N2O5/c6-2(4(9)10)1-7-3(8)5(11)12/h2H,1,6H2,(H,7,8)(H,9,10)(H,11,12)/t2-/m0/s1
• Standard InChIKey: NEEQFPMRODQIKX-UHFFFAOYSA-N
• Isomeric SMILES: C([C@@H](C(=O)O)N)NC(=O)C(=O)O
• SMILES: C(C(C(=O)O)N)NC(=O)C(=O)O
• Canonical SMILES: C(C(C(=O)O)N)NC(=O)C(=O)O
• Appearance: Solid powder
• Melting Point: 206°C
• Physical Description: Solid
• Description: L-2-Amino-3-(oxalylamino)propanoic acid, also known as oxalylaminoalanine or 3-oxalylamino-2-aminopropionic acid, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). L-2-Amino-3-(oxalylamino)propanoic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, L-2-amino-3-(oxalylamino)propanoic acid is primarily located in the cytoplasm. Outside of the human body, L-2-amino-3-(oxalylamino)propanoic acid can be found in grass pea and tea. This makes L-2-amino-3-(oxalylamino)propanoic acid a potential biomarker for the consumption of these food products.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (2-amino-2-carboxymethyl)-L-oxamic acid; 2-oxalylamino-3-aminopropionic acid; 3-amino-N-(carboxycarbonyl)-DL-alanine; 3-amino-N-(carboxycarbonyl)alanine; 3-oxalylamino-2-aminopropionic acid; beta-N-oxalylamino-L-alanine; beta-N-oxalylaminoalanine; beta-N-oxalylaminoalanine, (L)-isomer; carboxycarbonyl-aminoalanine; dencichin; dencichin, DL-; dencichine; L-BOAA; lathyrus neurotoxin; ODAP; oxalylaminoalanine; oxalyldiaminopropionic acid; oxalyldiaminopropionic acid, (L-Ala)-isome
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• PubChem Compound: 440259
• Last Modified: Nov 11 2021